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Compound of Interest |

Compound Name: 2,3,4-Trimethylbenzaldehyde
CAS No.: 34341-28-1
Cat. No.: B3424356
Get Quote
. J

CAS: 34341-28-1 Formula: C10H120 Molecular Weight: 148.20 g/mol

Executive Summary

2,3,4-Trimethylbenzaldehyde (2,3,4-TMB) is a trisubstituted aromatic aldehyde characterized
by a dense steric environment around the formyl group. Unlike its symmetric isomer
mesitaldehyde (2,4,6-trimethylbenzaldehyde), 2,3,4-TMB possesses a unique "vicinal"
substitution pattern (1,2,3,4-substitution), creating a distinct electronic and steric profile.

While often overshadowed by its isomers in commodity chemical markets, 2,3,4-TMB has
emerged as a significant natural product marker in the essential oils of Eryngium and Ferulago
species, exhibiting potent antimicrobial activity. Synthetically, it serves as a challenging yet
valuable intermediate for constructing sterically crowded pharmaceutical scaffolds and
polysubstituted styrenes.

This guide details the physicochemical properties, regioselective synthesis, and application
spectrum of 2,3,4-TMB, designed for researchers requiring high-purity isolation or derivatization
of this compound.
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Chemical Identity & Physicochemical Profile

2,3,4-TMB is typically isolated as a pale yellow, viscous liquid with a characteristic aromatic
odor. Its high boiling point and lipophilicity dictate specific handling protocols during purification
(e.g., high-vacuum distillation).

ble 1: Physicochemical :

Property Value | Description Source/Note
CAS Number 34341-28-1 Registry
IUPAC Name 2,3,4-Trimethylbenzaldehyde Systematic
Molecular Formula C10H120 -

Molecular Weight 148.20 g/mol -

Physical State

Liguid (at 25 °C)

Experimental [1, 2]

240-250 °C (est.[1][2] at 760

Extrapolated from GC

Boiling Point . .
mmHgQ) Retention Indices [3]

Density ~1.01 g/cm?3 Predicted

Refractive Index ~1.55 Predicted

Solubility

Insoluble in water; Soluble in
EtOH, Et20, CHCI3

Lipophilic character

GC Retention Index

~1331 (on non-polar columns)

NIST Data [3]

Technical Note: The boiling point of 2,3,4-TMB is consistently higher than that of its isomer

2,4,6-trimethylbenzaldehyde (~237 °C). This is attributed to the "hemimellitene" substitution

pattern, which allows for slightly more efficient dipole-dipole stacking compared to the sterically

shielding "mesitylene" pattern of the 2,4,6-isomer.
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Synthesis & Manufacturing

The primary challenge in synthesizing 2,3,4-TMB is achieving regioselectivity. The starting
material, 1,2,3-trimethylbenzene (hemimellitene), has two open sites for electrophilic attack:
position 4 and position 5.

Regioselectivity Mechanism

The formylation of 1,2,3-trimethylbenzene overwhelmingly favors the 4-position due to the
cooperative directing effects of the methyl groups:

e C1-Methyl: Directs ortho (to C2, C6) and para (to C4).
e C3-Methyl: Directs ortho (to C2, C4) and para (to C6).
e C2-Methyl: Directs ortho (to C1, C3) and para (to C5).

Result: Position 4 is activated by the ortho effect of the C3-methyl and the para effect of the
C1l-methyl. Position 5 is only activated by the para effect of the C2-methyl and is meta to the
other two. Consequently, electrophilic attack occurs selectively at C4, yielding 2,3,4-TMB as the
major product (>90% selectivity).

Experimental Protocol: Rieche Formylation

The Rieche formylation (using dichloromethyl methyl ether and TiClas) is the preferred
laboratory method due to mild conditions and high yields compared to the Gattermann-Koch
reaction.

Reagents:

1,2,3-Trimethylbenzene (Hemimellitene)

Dichloromethyl methyl ether (DCME)

Titanium tetrachloride (TiCla)

Dichloromethane (DCM) - Anhydrous

Step-by-Step Procedure:
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Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar,
addition funnel, and nitrogen inlet.

Solvation: Charge the flask with 1,2,3-trimethylbenzene (12.0 g, 0.1 mol) and anhydrous
DCM (150 mL). Cool the solution to 0 °C in an ice bath.

Catalyst Addition: Carefully add TiCla (22 mL, 0.2 mol) dropwise over 15 minutes. The
solution will darken (yellow/orange complex formation).

Formylation: Add dichloromethyl methyl ether (11.5 g, 0.1 mol) dropwise over 20 minutes,
maintaining the temperature below 5 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor by
TLC (Hexane/EtOAc 9:1) for the disappearance of the starting arene.

Quench: Pour the reaction mixture slowly onto 200 g of crushed ice/water with vigorous
stirring.

Extraction: Separate the organic layer.[3] Extract the aqueous layer twice with DCM (2 x 50
mL).

Purification: Wash combined organics with saturated NaHCOs and brine. Dry over MgSOa
and concentrate in vacuo.

Isolation: Purify the residue via vacuum distillation (approx. 110-115 °C at 10 mmHg) or
flash chromatography (Silica, 0-5% EtOAc in Hexane) to yield 2,3,4-
trimethylbenzaldehyde.

Synthetic Pathway Diagram

(Hemimellitene) (Electrophilic Attack)

Attack at C4 2,3,4-Trimethylbenzaldehyde
w (Major Isomer)
1,2,3-Trimethylbenzene TiCl4 / DCME 0°C, DCM o-Complex
(Rieche Formylation) Altack at C5

_____________________
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Figure 1: Regioselective synthesis of 2,3,4-trimethylbenzaldehyde via Rieche formylation.
The C4 position is electronically favored over C5.

Natural Occurrence & Biological Activity[4][5]

Unlike many synthetic intermediates, 2,3,4-TMB is a validated natural product. It has been
identified as a major constituent in the essential oils of several Apiaceae species.

e Sources:
o Ferulago species: Found in the roots of Ferulago setifolia and Ferulago campestris [4, 5].

o Eryngium species: A dominant component in the root oil of Eryngium campestre and
Eryngium maritimum [2, 6].

 Biological Activity:

o Antimicrobial: The essential oils containing high percentages of 2,3,4-TMB exhibit
significant activity against Gram-positive bacteria (Staphylococcus aureus) and fungi
(Candida albicans).

o Mechanism: As a lipophilic aldehyde, it likely disrupts cell membrane integrity and
interferes with enzymatic functions via Schiff base formation with membrane proteins.

Pharmaceutical Applications

While often confused with 2,3-dimethylbenzaldehyde (the precursor for Medetomidine), 2,3,4-
TMB serves as a specialized building block for:

o Steric Probes: Used to synthesize "trimethyl" analogs of bioactive phenyl-imidazoles to test
the steric tolerance of receptor binding pockets (e.g., alpha-2 adrenergic receptors).

o Polysubstituted Styrenes: Converted via Wittig olefination to 2,3,4-trimethylstyrene, a
monomer for specialized polymers with high glass transition temperatures.

o Chalcone Synthesis: Condensation with acetophenones yields sterically crowded chalcones,
which are screened for anti-inflammatory and anticancer properties.
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Safety & Handling (SDS Summary)

GHS Classification:
 Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
Storage:

» Store under an inert atmosphere (Nitrogen/Argon) to prevent oxidation to 2,3,4-
trimethylbenzoic acid.

» Keep in a cool, dry place away from strong oxidizers and bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,3,4-Trimethylbenzaldehyde | C10H120 | CID 2752597 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. US9340701B2 - Curing agent for epoxy resin coatings - Google Patents
[patents.google.com]

3. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [2,3,4-Trimethylbenzaldehyde: Technical Profile &
Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3424356/docs#2-3-4-trimethylbenzaldehyde-
technical-profile-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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